3-tert-Butylhexanedinitrile

• CAS No.: 10264-51-4
• Molecular Formula: C10H16N2
• Molecular Weight: 164.25 g/mol
• IUPAC Name: 3-tert-butylhexanedinitrile
• InChI: InChI=1S/C10H16N2/c1-10(2,3)9(6-8-12)5-4-7-11/h9H,4-6H2,1-3H3
• InChI Key: KCFVTZMUKHMNEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(CCC#N)CC#N

Description

3-tert-Butylhexanedinitrile is a branched aliphatic dinitrile characterized by a six-carbon chain (hexane backbone) substituted with a bulky tert-butyl group at the third carbon and two terminal nitrile (-CN) groups.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence lacks explicit data on 3-tert-Butylhexanedinitrile , but structural and functional analogs can be inferred from related nitriles. Below is a comparative analysis based on available evidence and chemical principles:

Table 1: Structural and Functional Comparison

Property	3-tert-Butylhexanedinitrile (Inferred)	Butanenitrile, 3-methyl ()
Molecular Formula	C₁₁H₁₈N₂ (hypothetical)	C₅H₉N
Molecular Weight	~178.28 g/mol	83.13 g/mol
Functional Groups	Two terminal nitriles, tert-butyl branch	Single nitrile, methyl branch
Polarity	High (dual -CN groups)	Moderate (single -CN group)
Steric Hindrance	Significant (tert-butyl group)	Minimal (methyl group)
Potential Applications	Polymer crosslinkers, specialty solvents	Solvents, intermediates in organic synthesis

Key Differences

Structural Complexity :

• 3-tert-Butylhexanedinitrile features a longer carbon chain, dual nitriles, and a bulky tert-butyl group, which likely increases its boiling point and viscosity compared to simpler nitriles like Butanenitrile, 3-methyl .
• The tert-butyl group in the former may reduce reactivity in nucleophilic substitutions due to steric shielding, whereas Butanenitrile, 3-methyl (with a smaller methyl group) is more reactive in such reactions.

Solubility and Polarity :

• Dual nitriles in 3-tert-Butylhexanedinitrile enhance polarity, improving solubility in polar aprotic solvents (e.g., DMF or acetonitrile). In contrast, Butanenitrile, 3-methyl exhibits moderate polarity, favoring solubility in alcohols and ethers .

Thermal Stability :

• The tert-butyl group in 3-tert-Butylhexanedinitrile could improve thermal stability compared to linear nitriles, a trait critical for high-temperature industrial processes.

Research Findings

• Synthetic Utility : While Butanenitrile, 3-methyl is widely used as a solvent or intermediate in alkylation reactions, the dual nitriles in 3-tert-Butylhexanedinitrile may enable its use in forming polyamides or coordination polymers .
• Toxicity and Handling : Nitriles generally require careful handling due to cyanide release under decomposition. The bulkier structure of 3-tert-Butylhexanedinitrile might mitigate volatility-related hazards compared to smaller nitriles.

Limitations of Available Evidence

Further experimental studies (e.g., DSC for thermal analysis, HPLC for purity assessment) are needed to validate its physicochemical properties and reactivity.